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Compound of Interest

Compound Name: Vonafexor

Cat. No.: B8117588 Get Quote

Introduction
Vonafexor (also known as EYP001) is a potent and selective, non-steroidal, non-bile acid

agonist for the Farnesoid X Receptor (FXR).[1][2] FXR is a nuclear receptor primarily

expressed in the liver, intestines, and kidneys, where it plays a critical role in regulating the

metabolism of bile acids, lipids, and glucose.[1] As a synthetic agonist, Vonafexor activates

FXR, leading to the modulation of target gene expression. This activity makes it a valuable tool

for in vitro studies investigating metabolic diseases, inflammation, and fibrosis. These

application notes provide a detailed protocol for the preparation of Vonafexor stock solutions

and their use in cell culture experiments.

Physicochemical and Solubility Data
Proper preparation of a Vonafexor stock solution is crucial for accurate and reproducible

results in cell culture-based assays. The following table summarizes the key quantitative data

for Vonafexor.
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Property Value Source(s)

Molecular Formula C₁₉H₁₅Cl₃N₂O₅S [3]

Molecular Weight 489.76 g/mol [3]

Appearance Solid powder [3]

Primary Solvent Dimethyl Sulfoxide (DMSO) [4]

Solubility in DMSO ≥ 10 mM [4]

Powder Storage -20°C for up to 3 years [4]

Stock Solution Storage
-80°C for up to 1 year; -20°C

for up to 1 month
[4]

Signaling Pathway of Vonafexor (FXR Agonist)
Vonafexor exerts its biological effects by binding to and activating the Farnesoid X Receptor

(FXR). Upon activation, FXR forms a heterodimer with the Retinoid X Receptor (RXR). This

complex then binds to specific DNA sequences known as FXR response elements (FXREs) in

the promoter regions of target genes, thereby modulating their transcription. Key downstream

effects include the regulation of genes involved in bile acid synthesis and transport, lipid

metabolism, and inflammatory responses.
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FXR Signaling Pathway Activation by Vonafexor.

Experimental Protocols
Materials
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Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile, pyrogen-free microcentrifuge tubes

Calibrated analytical balance

Sterile pipette tips

Vortex mixer

Cell culture medium (appropriate for the cell line)

Sterile conical tubes (15 mL or 50 mL)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol 1: Preparation of a 10 mM Vonafexor Stock
Solution
This protocol describes the preparation of a high-concentration primary stock solution of

Vonafexor in DMSO.

Preparation: Work in a clean, sterile environment, such as a laminar flow hood or biosafety

cabinet. Wear appropriate PPE.

Weighing Vonafexor: Tare a sterile, dry microcentrifuge tube on a calibrated analytical

balance. Carefully weigh out a precise amount of Vonafexor powder (e.g., 1 mg).

Calculating DMSO Volume: Use the following formula to calculate the volume of DMSO

required to achieve a 10 mM stock solution:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) × Concentration (mol/L))

Example for 1 mg of Vonafexor:

Mass = 0.001 g

Molecular Weight = 489.76 g/mol
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Desired Concentration = 10 mM = 0.01 mol/L

Volume (L) = 0.001 g / (489.76 g/mol × 0.01 mol/L) = 0.00020418 L

Volume (µL) = 204.2 µL

Dissolving Vonafexor: Add the calculated volume of sterile DMSO to the microcentrifuge

tube containing the Vonafexor powder.

Mixing: Close the tube tightly and vortex gently until the powder is completely dissolved. If

necessary, sonication can be used to aid dissolution.[4] Visually inspect the solution to

ensure there are no visible particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the 10 mM stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots

at -80°C for long-term storage (up to 1 year) or at -20°C for short-term storage (up to 1

month).[4]

Protocol 2: Preparation of Working Solutions and
Application in Cell Culture
This protocol details the dilution of the DMSO stock solution into cell culture medium for

treating cells. It is critical to maintain the final DMSO concentration at a non-toxic level, typically

≤0.1% for most cell lines, though some may tolerate up to 0.5%.[1]

Thawing Stock Solution: Thaw one aliquot of the 10 mM Vonafexor stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To ensure accurate final concentrations

and minimize pipetting errors, it is advisable to perform a serial dilution. For example,

prepare a 1 mM intermediate stock by diluting the 10 mM stock 1:10 in sterile cell culture

medium.

Final Dilution in Culture Medium: Add the appropriate volume of the Vonafexor stock (or

intermediate stock) to the pre-warmed cell culture medium to achieve the desired final

concentration.
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Example Calculation for a 1 µM final concentration in 10 mL of medium:

Using the 10 mM primary stock:

V₁C₁ = V₂C₂

V₁ = (1 µM × 10,000 µL) / 10,000 µM = 1 µL

Add 1 µL of 10 mM stock to 10 mL of medium.

Final DMSO concentration = (1 µL / 10,000 µL) × 100% = 0.01%

Vehicle Control: Prepare a vehicle control by adding the same volume of pure DMSO to an

equivalent volume of cell culture medium as used for the highest concentration of

Vonafexor. This is crucial to distinguish the effects of the compound from any effects of the

solvent.

Cell Treatment: Aspirate the old medium from the cells and replace it with the medium

containing the desired final concentration of Vonafexor or the vehicle control.

Incubation: Incubate the cells for the desired experimental duration under standard culture

conditions (e.g., 37°C, 5% CO₂).

Experimental Workflow Diagram
The following diagram illustrates the complete workflow from powder to treated cells.
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Workflow for Preparing and Using Vonafexor in Cell Culture.
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Conclusion
This document provides comprehensive guidelines for the preparation and use of Vonafexor in
cell culture. Adherence to these protocols, particularly regarding solvent concentration and

storage conditions, is essential for obtaining reliable and reproducible data in studies

investigating the role of FXR in cellular processes. Researchers should determine the optimal

final concentration of Vonafexor for their specific cell line and experimental endpoint through

dose-response studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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